Cas no 917569-02-9 (Ethanone, 1-[4-[(2E)-1-propyl-2-hexen-1-yl]phenyl]-)

• Product name: Ethanone, 1-[4-[(2E)-1-propyl-2-hexen-1-yl]phenyl]-
• CAS No: 917569-02-9
• MF: C₁₇H₂₄O
• MW: 244.371865272522
• CID: 786029
• PubChem ID: 71428627

Ethanone, 1-[4-[(2E)-1-propyl-2-hexen-1-yl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-[(2E)-1-propyl-2-hexen-1-yl]phenyl]-
• 1-(4-non-5-en-4-ylphenyl)ethanone
• 1-[4-(Non-5-en-4-yl)phenyl]ethan-1-one
• DTXSID70847348
• 917569-02-9

• Inchi： InChI=1S/C17H24O/c1-4-6-7-9-16(8-5-2)17-12-10-15(11-13-17)14(3)18/h7,9-13,16H,4-6,8H2,1-3H3
• InChI Key： LAXUBCNXTREOME-UHFFFAOYSA-N
• SMILES： CCCC=CC(CCC)C1=CC=C(C=C1)C(=O)C

Computed Properties

• Exact Mass: 244.182715385g/mol
• Monoisotopic Mass: 244.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų